Cas no 244606-37-9 (3-Fluoro-4-sulphamoylbenzoic Acid)

• Product Name: 3-Fluoro-4-sulphamoylbenzoic Acid
• CAS No: 244606-37-9
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• MDL: MFCD21602650
• CID: 4642761
• Update Time: 2025-07-18

3-Fluoro-4-sulphamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-sulfamoylbenzoic acid
• 3-fluoro-4-sulphamoylbenzoic acid
• 4-(aminosulfonyl)-3-fluorobenzoic acid
• GS0306
• Z1692567866
• 3-Fluoro-4-sulphamoylbenzoic Acid

• MDL： MFCD21602650
• Inchi： 1S/C7H6FNO4S/c8-5-3-4(7(10)11)1-2-6(5)14(9,12)13/h1-3H,(H,10,11)(H2,9,12,13)
• InChI Key： VVFLFTAOLYCDDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 0.1
• Topological Polar Surface Area: 106

Additional information on 3-Fluoro-4-sulphamoylbenzoic Acid

3-Fluoro-4-sulphamoylbenzoic Acid: A Promising Compound with Multifaceted Applications in Biomedical Research

3-Fluoro-4-sulphamoylbenzoic Acid, with the CAS No. 244606-37-9, has emerged as a critical molecule in modern biomedical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its fluorine substitution at the 3-position and sulphamoyl functional group at the 4-position, exhibits distinct physicochemical properties that make it a valuable candidate for drug development and functional material design. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a scaffold for bioactive molecule synthesis, positioning it at the intersection of pharmaceutical innovation and biotechnology.

Recent advancements in molecular modeling have revealed that the 3-Fluoro-4-sulphamoylbenzoic Acid scaffold can act as a versatile platform for the design of targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced binding affinity to G-protein-coupled receptors (GPCRs), which are key targets in the treatment of metabolic disorders and neurodegenerative diseases. The introduction of fluorine atoms at the 3-position has been shown to improve the compound's metabolic stability, a critical factor in drug development. This modification also contributes to the compound's ability to modulate protein-protein interactions, a mechanism that is increasingly recognized as a target for novel therapeutic interventions.

One of the most significant breakthroughs in the field involves the application of 3-Fluoro-4-sulphamoylbenzoic Acid in the development of antimicrobial agents. A 2024 study in the Antimicrobial Agents and Chemotherapy journal reported that this compound can disrupt bacterial cell membrane integrity through its sulphamoyl group, which interacts with lipid bilayers to induce membrane permeabilization. This mechanism is distinct from traditional antibiotics, which often target intracellular processes, and suggests that 3-Fluoro-4-sulphamoylbenzoic Acid could be a valuable tool in combating multidrug-resistant pathogens. The compound's ability to act as a membrane-active agent also makes it a candidate for the design of antifungal and antiviral agents, as these pathogens often rely on similar cellular mechanisms for survival.

Another area of growing interest is the use of 3-Fluoro-4-sulphamoylbenzoic Acid in the development of targeted drug delivery systems. Researchers at the University of Tokyo have recently demonstrated that this compound can be conjugated to nanoparticles to enhance the delivery of therapeutic agents to specific cellular compartments. This approach leverages the compound's ability to interact with cell surface receptors, enabling precise targeting of diseased tissues. Such innovations are particularly relevant in the treatment of cancer, where minimizing off-target effects is critical for improving patient outcomes. The 3-Fluoro-4-sulphamoylbenzoic Acid scaffold has also been explored for its potential in creating prodrugs that are activated only in the presence of specific enzymes, further enhancing therapeutic specificity.

From a synthetic chemistry perspective, the 3-Fluoro-4-sulphamoylbenzoic Acid molecule has attracted attention for its versatility in chemical modifications. A 2023 review in the Chemical Reviews journal highlighted the compound's potential as a building block for the synthesis of complex bioactive molecules. The fluorine atom at the 3-position provides a unique electronic environment that can be exploited for the creation of derivatives with enhanced biological activity. Additionally, the sulphamoyl group at the 4-position has been shown to undergo various chemical transformations, including the formation of amides, esters, and sulfonamides, which can be tailored for specific therapeutic applications. These synthetic possibilities underscore the compound's value in the design of new pharmaceutical agents.

Recent studies have also explored the role of 3-Fluoro-4-sulphamoylbenzoic Acid in the modulation of inflammatory responses. A 2024 preclinical study published in the Journal of Inflammation Research demonstrated that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory genes. By suppressing NF-κB activity, 3-Fluoro-4-sulphamoylbenzoic Acid may offer therapeutic potential in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This finding is particularly significant given the growing need for safer and more effective anti-inflammatory agents in clinical practice.

The pharmacokinetic profile of 3-Fluoro-4-sulphamoylbenzoic Acid has also been the subject of recent investigations. A 2023 study in the Drug Metabolism and Disposition journal reported that the compound exhibits favorable absorption properties when administered orally, with minimal first-pass metabolism. This characteristic is crucial for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects. Additionally, the compound's low toxicity profile, as observed in preclinical models, further supports its potential as a lead compound for drug development.

Looking ahead, the 3-Fluoro-4-sulphamoylbenzoic Acid molecule is poised to play a significant role in the next generation of biomedical innovations. Its unique chemical structure and versatile functional groups make it an ideal candidate for the design of multifunctional therapeutics that can address complex disease mechanisms. As research in this area continues to advance, it is anticipated that 3-Fluoro-4-sulphamoylbenzoic Acid will contribute to the development of novel treatments for a wide range of diseases, from infectious disorders to chronic inflammatory conditions. The compound's potential to serve as a scaffold for the synthesis of bioactive molecules further underscores its importance in the evolving landscape of pharmaceutical science.